Cas no 76470-15-0 (Effusanin E)

• Product name: Effusanin E
• CAS No: 76470-15-0
• MF: C₂₀H₂₈O₆
• MW: 364.432726860046
• CID: 572305
• PubChem ID: 24721137

Effusanin E Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-15-one,7,20-epoxy-1,6,7,11-tetrahydroxy-, (1a,6b,7a,11a)-
• EffusaninE
• (1alpha,6beta,7alpha,11alpha)-7,20-Epoxy-1,6,7,11-tetrahydroxykaur-16-en-15-one
• 76470-15-0
• AKOS040761657
• Effusanin E
• HY-N9983
• (1S,2S,3R,5S,8S,9S,10S,11R,15S)-3,9,10,15-Tetrahydroxy-12,12-dimethyl-6-methylidene-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadecan-7-one
• CS-0227107
• (1S,2S,3R,5S,8S,9S,10S,11R,15S)-3,9,10,15-tetrahydroxy-12,12-dimethyl-6-methylidene-17-oxapentacyclo[7.6.2.1?,?.0(1),(1)(1).0(2),?]octadecan-7-one

• Inchi： InChI=1S/C20H28O6/c1-9-10-6-11(21)13-18-8-26-20(25,19(13,7-10)15(9)23)16(24)14(18)17(2,3)5-4-12(18)22/h10-14,16,21-22,24-25H,1,4-8H2,2-3H3/t10-,11-,12+,13+,14-,16+,18+,19+,20-/m1/s1
• InChI Key： HLVWYILWVYNUAJ-LBQBBFOZSA-N
• SMILES： C=C1[C@@H]2C[C@H]([C@H]3[C@@]45CO[C@]([C@H]([C@@H]4C(C)(C)CC[C@@H]5O)O)([C@]3(C2)C1=O)O)O

Computed Properties

• Exact Mass: 364.18858861g/mol
• Monoisotopic Mass: 364.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 240-242 ºC (methanol )
• Solubility: Slightly soluble (1.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids